2-(4-Methylpyridin-3-yl)acetonitrile
Overview
Description
“2-(4-Methylpyridin-3-yl)acetonitrile” is a chemical compound with the molecular formula C8H8N2 . It has a molecular weight of 132.16 g/mol . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C8H8N2/c1-7-3-5-10-6-8(7)2-4-9/h3,5-6H,2H2,1H3 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 132.16 g/mol .Scientific Research Applications
1. Photocatalytic Oxidation
In a study on photocatalytic oxidation, 2-(4-Methylpyridin-3-yl)acetonitrile was involved in investigating the photocatalytic activity of TiO2 particles. The focus was on methylpyridine isomers, including 4-methylpyridine, exploring their oxidation potential and the impact of various TiO2 particles under anaerobic conditions (Ohno, Tsubota, & Inaba, 2005).
2. Electrochemical Studies
The compound played a role in electrochemical studies, such as the investigation of the electroreduction of carbomethoxypyridinium ions. This study explored the electrochemical behavior of these ions in acetonitrile and methanol, revealing insights into the formation of stable free radicals and dimerization reactions (Kashti-Kaplan, Hermolin, & Kirowa-Eisner, 1981).
3. Organometallic Chemistry
In organometallic chemistry, research involving this compound focused on the Lewis acidity of organosilicon chlorides. The study examined the reaction of these chlorides with Lewis bases in dry acetonitrile solution, highlighting the stability and coordination characteristics of the resulting products (Graddon & Rana, 1977).
4. Synthesis and Reactivity
The compound was also studied in the context of synthesizing and examining the reactivity of certain pyridinium ions. One such study focused on the electrochemical synthesis of 3,5-dicyano-1,2,4,6-tetramethylpyridinium, exploring its reduction process and the resulting dimeric products (Largeron & Fleury, 1988).
5. Structural Characterization
Research in structural chemistry utilized this compound for the structural characterization of polymorphs and solvates of certain benzoic acids. The study provided insights into the conformational polymorphs and the interactions within the crystal lattice, contributing significantly to the understanding of molecular structures (Jali & Baruah, 2012).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with the compound include H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-(4-methylpyridin-3-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2/c1-7-3-5-10-6-8(7)2-4-9/h3,5-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INHQCHFXNYXNLT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NC=C1)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
132.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-Oxa-2-azaspiro[4.5]decane hydrochloride](/img/structure/B1426036.png)
![Methyl 3-[5-(2,2-dimethylpropyl)-1,2,4-oxadiazol-3-yl]benzoate](/img/structure/B1426038.png)
![4,4,5,5-Tetramethyl-2-[3-(prop-2-en-1-yloxy)phenyl]-1,3,2-dioxaborolane](/img/structure/B1426040.png)
